![molecular formula C7H3ClF2O2 B125496 3-Chloro-2,4-difluorobenzoic acid CAS No. 154257-75-7](/img/structure/B125496.png)
3-Chloro-2,4-difluorobenzoic acid
Overview
Description
3-Chloro-2,4-difluorobenzoic acid (3-Cl-2,4-DFA) is a synthetic organic compound belonging to the family of carboxylic acids. It is a colorless, odorless, and water-soluble compound. It is used in a variety of applications, including as a reagent in organic synthesis, a catalyst in pharmaceuticals and fine chemicals, and as a corrosion inhibitor. It has also been used as a laboratory reagent in the synthesis of a variety of organic compounds, including pharmaceuticals and fine chemicals.
Scientific Research Applications
Synthesis of Key Intermediates
3-Chloro-2,4-difluorobenzoic acid is instrumental in synthesizing various intermediates for pharmaceuticals. For instance, it is used in the practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid, a key intermediate in antimicrobial 3-quinolinecarboxylic acid drugs. The synthesis process involves multiple steps like nitration, esterification, and hydrolysis, achieving a 70% overall yield (Zhang et al., 2020).
Analytical Chemistry
In analytical chemistry, this compound and its related impurities are determined using liquid chromatography (LC). This method involves a reversed-phase isocratic system, showcasing its importance in identifying unique isomeric impurities in commercially produced compounds (Elrod et al., 1993).
Lanthanide Complex Synthesis
This compound is also used in synthesizing lanthanide complexes, which are crucial in various chemical applications. For example, a series of lanthanide complexes with 2-chloro-4,5-difluorobenzoate and 1,10-phenanthroline have been synthesized and characterized by different spectroscopic methods. These complexes exhibit diverse structural properties and are studied for their thermodynamic properties and potential fluorescence applications (Tang et al., 2013).
Environmental Chemistry
In environmental chemistry, the degradation processes of similar chlorobenzoic acids are studied. For instance, the photodecomposition of chlorobenzoic acids in aqueous solutions has been explored, which is relevant to understanding the environmental fate of these compounds (Crosby & Leitis, 1969).
Antiviral Research
Additionally, this compound derivatives have been investigated for their antiviral potential. For example, certain xanthenes synthesized using a polymer-supported catalyst demonstrated significant anti-viral activity against tobacco mosaic virus (Naidu et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that the compound is used as a biochemical reagent in life science research .
Mode of Action
It is known that benzoic acid derivatives can participate in various chemical reactions such as free radical bromination, nucleophilic substitution, and oxidation . The presence of chlorine and fluorine atoms on the benzene ring may influence these reactions, potentially altering the compound’s interaction with its targets .
Result of Action
As a biochemical reagent, it is likely used to probe specific biological processes or pathways in life science research .
properties
IUPAC Name |
3-chloro-2,4-difluorobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF2O2/c8-5-4(9)2-1-3(6(5)10)7(11)12/h1-2H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGYZTZAEZMCPSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)F)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20378531 | |
Record name | 3-Chloro-2,4-difluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20378531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
154257-75-7 | |
Record name | 3-Chloro-2,4-difluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20378531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Chloro-2,4-difluorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the synthetic route for producing 3-chloro-2,4-difluorobenzoic acid as described in the research?
A1: The synthesis of this compound starts with 2,6-difluoroaniline as the primary material []. The process involves a series of reactions, including:
Q2: How was the structure of the synthesized this compound confirmed?
A2: The structure of the synthesized this compound was verified using spectroscopic techniques. Mass Spectrometry (MS) and proton Nuclear Magnetic Resonance (1H NMR) spectroscopy were employed to confirm the identity and purity of the final product [].
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